4-Hydroxyantipyrine-D3
CAS No.: 65566-65-6
Cat. No.: VC0196538
Molecular Formula: C11H9D3N2O2
Molecular Weight: 207.24
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
| CAS No. | 65566-65-6 |
|---|---|
| Molecular Formula | C11H9D3N2O2 |
| Molecular Weight | 207.24 |
Physical and Chemical Properties
4-Hydroxyantipyrine-D3 possesses distinct physical and chemical properties that make it valuable for research applications. Understanding these properties is essential for proper handling, storage, and application in various analytical and pharmacological studies.
Solubility and Stability
4-Hydroxyantipyrine-D3 is slightly soluble in dimethyl sulfoxide (DMSO) and methanol . This solubility profile informs researchers about appropriate vehicles for the compound when designing experimental protocols. For optimal stability, the compound should be stored at 2-8°C , which helps maintain its chemical integrity and isotopic purity over extended periods.
Properties Data Table
Applications in Research
4-Hydroxyantipyrine-D3 serves multiple important functions in pharmaceutical research and analytical chemistry, leveraging its deuterated structure to provide unique advantages in various applications.
Reference Standard Applications
Pharmacological Properties and Effects
Understanding the pharmacological properties of 4-Hydroxyantipyrine-D3 requires examination of both the effects of deuteration on pharmacokinetics and the biological activities of the non-deuterated counterpart.
Analytical Methods and Detection
The detection and quantification of 4-Hydroxyantipyrine-D3 in research settings typically employ sophisticated analytical techniques that can distinguish between deuterated and non-deuterated molecules.
Chromatographic and Spectroscopic Methods
High-performance liquid chromatography (HPLC) is commonly used for purity assessment of 4-Hydroxyantipyrine-D3, as indicated by the specified purity of 95% by HPLC in commercial products . For more specific detection and quantification, HPLC coupled with mass spectrometry (LC-MS) provides the sensitivity and selectivity required to distinguish between the deuterated compound and its non-deuterated counterpart based on their mass difference.
Mass spectrometry is particularly valuable for analyzing deuterated compounds like 4-Hydroxyantipyrine-D3 due to its ability to detect the mass shift caused by deuterium substitution. The three deuterium atoms increase the molecular weight by approximately 3 atomic mass units compared to the non-deuterated version, creating a distinct mass signature that can be easily detected and quantified even in complex biological matrices.
Applications in Quantitative Analysis
4-Hydroxyantipyrine-D3 serves as an internal standard for the quantification of 4-hydroxyantipyrine in biological samples, providing accurate results through isotope dilution techniques. This application is particularly valuable in pharmacokinetic studies and therapeutic drug monitoring, where precise quantification of drug metabolites is essential for understanding drug disposition and efficacy.
The compound can also be used for small molecule compound identification, qualitative analysis, quantitative determination, and detection in various research contexts . Its stable isotope labeling allows researchers to study reaction mechanisms and reaction kinetics using techniques such as NMR spectroscopy.
Research Applications in Drug Development
4-Hydroxyantipyrine-D3 plays an important role in various stages of drug development, particularly in early-phase clinical studies and analytical method validation.
Metabolite Identification and Profiling
The deuterated compound serves as a valuable tool for metabolite identification and profiling studies, helping researchers to elucidate the metabolic fate of antipyrine and related compounds in biological systems. By administering the deuterated compound and analyzing biological samples using mass spectrometry, researchers can identify metabolic pathways with high specificity.
Method Development and Validation
In analytical method development and validation, 4-Hydroxyantipyrine-D3 functions as a reference standard that enables accurate quantification of the non-deuterated metabolite . This application is critical in bioanalytical method validation for clinical trials and in quality control during pharmaceutical manufacturing processes.
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